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Compound of Interest

Compound Name: Methylcyclohexane-d14

Cat. No.: B156626

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methylcyclohexane-
d14, a deuterated solvent used in a variety of scientific applications. Adherence to these
guidelines is critical to ensure the safety of laboratory personnel and the integrity of
experimental outcomes.

Hazard Identification and Classification

Methylcyclohexane-d14 is classified as a hazardous substance and requires careful handling.
The primary hazards are associated with its flammability, potential for skin irritation, and risk of
aspiration if swallowed. It is also recognized as being toxic to aquatic life with long-lasting
effects.[1][2]

Table 1: Hazard ldentification
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Hazard Class

Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquid 2
and vapour.[1][2][3][4]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation 2
[2][3]
Specific Target Organ Toxicity 3 H336: May cause drowsiness
(Single Exposure) or dizziness.[1][2][3]
H304: May be fatal if
Aspiration Hazard 1 swallowed and enters airways.
[11[2][3]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment (Acute) [1]
H410: Very toxic to aquatic life
Hazardous to the Aquatic 182 with long lasting effects.[4]

Environment (Chronic)

H411: Toxic to aquatic life with
long lasting effects.[1][2]

Physical and Chemical Properties

Understanding the physical and chemical properties of Methylcyclohexane-d14 is essential
for its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property

Value

Molecular Formula

CeD11CD3][5]

Molecular Weight 112.27 g/mol [5][6]
Appearance Colorless liquid[7]

Odor Faint, benzene-like[7]
Boiling Point 100.9 °C to 101 °C[1][4]
Melting Point -126.3 °C to -126.4 °C[1][7]
Flash Point -4 °C (closed cup)[1][4]
Density 0.88 g/mL at 25 °C[4]

Vapor Pressure

37 mmHg (20°C) for non-deuterated
Methylcyclohexane[7]

Solubility in Water

0.014 g/L at 25 °C for non-deuterated
Methylcyclohexane[7]

Explosive Limits

0.34 - 6.3 %[4]

Safe Handling and Storage Workflow

A systematic approach to handling and storage is paramount to minimizing risks associated

with Methylcyclohexane-d14.
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Receipt & Initial Storage Emergency Procedures

Small Spill: Fire:

Receive Shipment Absorb with Inert Material Use Dry Chemical, CO2, or Foam Extinguisher

T T
| |
v v
 / First Aid:
- Eye: Rinse with water
- Skin: Wash with soap and water
- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting,
seek immediate medical attention

Inspect Container for Damage

\

Store in a Cool, Dry, Well-Ventilated,
Flammable Liquid Storage Area

Transfer to Lab

Laborag;)ry Use

Don Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Flame-Retardant Lab Coat

\

Work in a Fume Hood

\

Dispense Using Grounded Equipment
and Spark-Proof Tools

A4

Avoid Inhalation, Ingestion,
and Skin/Eye Contact

Generate Waste

Waste I‘;isposal

Collect Waste in a Labeled,
Approved Container

Dispose of as Hazardous Waste
in Accordance with Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methylcyclohexane-d14.
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Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are crucial for minimizing

exposure.

Table 3: Exposure Controls and Personal Protection

Control Parameter

Recommendation

Engineering Controls

Use in a well-ventilated area, preferably in a
chemical fume hood.[8][9] Use explosion-proof

equipment.[10]

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.[1]

Skin Protection

Wear protective gloves (e.g., nitrile rubber).

Wear a lab coat or chemical-resistant apron.[1]

[2]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with organic vapor

cartridges.

General Hygiene

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[1][8]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek medical attention.
[1][11]

Skin Contact

Immediately remove contaminated clothing.
Wash skin with soap and plenty of water.[2][8] If
skin irritation occurs, get medical

advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[10]

Ingestion

Do NOT induce vomiting.[2][11] Immediately call
a POISON CENTER or doctor/physician.[1][2]

Fire-Fighting Measures

Methylcyclohexane-d14 is highly flammable and presents a significant fire hazard.

Table 5: Fire-Fighting Measures

Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[3]

Unsuitable Extinguishing Media

Do not use a heavy water stream.

Specific Hazards

Vapors are heavier than air and may travel to a
source of ignition and flash back.[3] Containers

may explode when heated.[3]

Protective Equipment

Wear self-contained breathing apparatus
(SCBA) and full protective gear.[2][3]
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Accidental Release Measures

Prompt and safe cleanup of spills is necessary to prevent further hazards.

Table 6: Accidental Release Measures

Action Procedure

Evacuate personnel to a safe area.[2] Ensure
) adequate ventilation. Remove all sources of
Personal Precautions o ] ]
ignition.[2] Wear appropriate personal protective

equipment.

) ) Prevent further leakage or spillage if safe to do
Environmental Precautions ,
s0. Do not let the product enter drains.[1]

Absorb with inert absorbent material (e.g., sand,
Methods for Cleaning Up diatomaceous earth) and dispose of as

hazardous waste.[1]

Toxicological Information

The toxicological data for Methylcyclohexane-d14 is often extrapolated from its non-
deuterated counterpart, Methylcyclohexane.

Table 7: Summary of Toxicological Effects
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Effect Observation

May be fatal if swallowed and enters airways.[1]
Acute Toxicit 2][3] May cause drowsiness or dizziness upon
y [ y p
inhalation.[1][2][3]

Skin Corrosion/Irritation Causes skin irritation.[1][2][3]

Serious Eye Damage/Irritation May cause serious eye irritation.[3]
Carcinogenicity Not classified as a carcinogen.

Germ Cell Mutagenicity Not classified as a mutagen.
Reproductive Toxicity Not classified as a reproductive toxicant.

Experimental Protocols

The hazard classifications of Methylcyclohexane-d14 are based on standardized
experimental protocols. Below are summaries of the methodologies for key toxicological
endpoints.

Acute Oral Toxicity (Based on OECD Guideline 401)

This test provides information on health hazards likely to arise from a single, short-term oral
exposure to a substance.[7]

e Principle: A substance is administered in graduated doses to several groups of experimental
animals, one dose per group.[7]

o Methodology:
o Healthy, young adult rodents are fasted prior to dosing.
o The test substance is administered by gavage in a single dose.

o Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14
days.

o Body weights are recorded weekly.
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o A gross necropsy is performed on all animals at the end of the study.

o The LD50 (the dose estimated to be lethal to 50% of the animals) is calculated.[7]

Acute Dermal Irritation (Based on OECD Guideline 404)

This test assesses the potential for a substance to cause reversible inflammatory changes to
the skin.[8]

e Principle: The substance is applied to the skin of an animal for a defined period, and the
degree of irritation is evaluated.[8]

» Methodology:

o A small area of skin on the back of an albino rabbit is clipped free of fur.

[¢]

0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to the skin and
covered with a gauze patch.[12]

o The patch is secured with semi-occlusive dressing for a 4-hour exposure period.[6]
o After exposure, the patch is removed, and the skin is cleaned.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.[6]

o Lesions are scored, and the reversibility of the effects is observed for up to 14 days.[12]

Flash Point Determination (Based on ASTM D93)

This method determines the lowest temperature at which the vapors of a liquid will ignite.

e Principle: A sample is heated in a closed cup, and an ignition source is periodically
introduced into the vapor space.[13]

o Methodology (Pensky-Martens Closed Cup):

o The test cup is filled with the sample to a specified level.
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o The lid is secured, and the sample is heated at a controlled rate while being stirred.[3]

o At specified temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is dipped into the cup.[13]

o The flash point is the lowest temperature at which a flash is observed.[14]

Disposal Considerations

Waste Methylcyclohexane-d14 and contaminated materials must be disposed of as
hazardous waste in accordance with local, state, and federal regulations.[2] Do not dispose of it
in the sewer system.

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. Always consult the most current Safety Data Sheet (SDS) for
Methylcyclohexane-d14 before use and follow all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

.ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]

. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]

. precisionlubrication.com [precisionlubrication.com]

. Acute Dermal Irritation OECD 404 - Toxicology IND Services [toxicology-ind.com]
. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

.
(o] [e0] ~ (o)) )] EaN w N -

. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]

e 10. nucro-technics.com [nucro-technics.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://ayalytical.com/methods/astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://www.benchchem.com/product/b156626?utm_src=pdf-body
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.benchchem.com/product/b156626?utm_src=pdf-body
https://www.benchchem.com/product/b156626?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://ayalytical.com/methods/astm-d93/
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://precisionlubrication.com/articles/flash-point-testing/
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
e 12. oecd.org [oecd.org]

e 13. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog
[blog.ansi.org]

e 14. Basics of Pensky-Martens closed-cup flash point testing | Anton Paar Wiki [wiki.anton-
paar.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Methylcyclohexane-d14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156626#safety-and-handling-precautions-for-
methylcyclohexane-d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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